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Compound of Interest

1-(2,4-Dihydroxy-3-
Compound Name:
methylphenyl)ethanone

cat. No.: B1582057

Essential Safety and Handling Guide for 1-(2,4-
Dihydroxy-3-methylphenyl)ethanone

A Senior Application Scientist's Protocol for Safe Laboratory Operations

As researchers and scientists at the forefront of drug development, our commitment to
innovation must be matched by an unwavering dedication to safety. The handling of specialized
chemical reagents, such as 1-(2,4-Dihydroxy-3-methylphenyl)ethanone (CAS No. 10139-84-
1), demands a comprehensive understanding of its potential hazards and the implementation of
robust safety protocols. This guide provides essential, immediate safety and logistical
information, moving beyond a simple checklist to offer a self-validating system for the secure
handling of this compound.

Hazard Identification and Risk Assessment

1-(2,4-Dihydroxy-3-methylphenyl)ethanone, also known as 2',4'-Dihydroxy-3'-
methylacetophenone, is a combustible solid in the form of a powder or crystals, which
necessitates careful handling to avoid dust formation. According to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS), this compound is classified with the
following hazards:
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Hazard Class Category GHS Code Description
o Causes skin irritation.
Skin Irritation 2 H315
[11[2]
o Causes serious eye
Eye Irritation 2A H319 o
irritation.[1][2]
Specific Target Organ ]
o ) May cause respiratory
Toxicity (Single 3 H335 T
irritation.[1][2]
Exposure)
o Harmful if swallowed.
Acute Toxicity (Oral) 4 H302

[3]

The GHS pictogram associated with these hazards is the exclamation mark (GHS07), and the
signal word is "Warning".[2]

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection of appropriate Personal Protective Equipment (PPE) is paramount to mitigate the
risks associated with handling 1-(2,4-Dihydroxy-3-methylphenyl)ethanone. The following
PPE is mandatory and should be donned before entering the designated handling area.

Eye and Face Protection

» Requirement: Chemical safety goggles are the minimum requirement. For procedures with a
higher risk of splashes or dust generation, a face shield worn over safety goggles is
essential.

o Causality: This compound can cause serious eye irritation (H319).[1][2] Direct contact of the
powder or dust with the eyes can lead to significant discomfort, inflammation, and potential
damage. A face shield provides an additional barrier of protection for the entire face.

Skin Protection
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e Requirement: Nitrile or neoprene gloves are recommended. A standard laboratory coat must
be worn and fully fastened. For handling larger quantities or in situations with a high risk of
contamination, a chemical-resistant apron over the lab coat is advised.

o Causality: 1-(2,4-Dihydroxy-3-methylphenyl)ethanone is a skin irritant (H315).[1][2]
Prolonged or repeated contact can cause redness, itching, and inflammation. Impervious
gloves prevent direct skin contact, and a lab coat protects the arms and body from accidental
spills.

Respiratory Protection

» Requirement: When handling the solid material outside of a certified chemical fume hood or
in any situation where dust may be generated, a NIOSH-approved N95 dust mask or a

respirator with a particulate filter is required.

o Causality: This compound may cause respiratory tract irritation (H335).[1][2] Inhalation of the
fine powder can lead to irritation of the nose, throat, and lungs, resulting in coughing and

shortness of breath.

The following DOT script visualizes the mandatory PPE for handling this compound.

Mandatory Personal Protective Equipment

Respiratory Protection
(N95 Dust Mask)

Safe Handling
Environment

Skin Protection Proceed

(Gloves, Lab Coat)

Researcher Prepares
for Handling

Eye/Face Protection
(Goggles/Face Shield)

Click to download full resolution via product page

Caption: Workflow for donning mandatory PPE.

Safe Handling and Operational Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe working environment.
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Engineering Controls

o Primary Handling Area: All weighing and initial dilutions of the solid compound must be
performed in a certified chemical fume hood to contain any dust.

o Ventilation: Ensure the laboratory is well-ventilated. Local exhaust ventilation should be used
if the process is scaled up or if there is a potential for dust generation outside of a fume
hood.

Step-by-Step Handling Procedure

o Preparation: Before handling, ensure all necessary PPE is correctly donned. Designate a
specific area for handling the compound and ensure it is clean and uncluttered.

e Weighing: Carefully weigh the required amount of 1-(2,4-Dihydroxy-3-
methylphenyl)ethanone on a tared weigh boat inside a chemical fume hood. Avoid any
actions that could generate dust, such as rapid movements or pouring from a height.

» Transfer: Use a spatula to transfer the solid. If transferring to a flask for dissolution, do so
slowly and carefully.

o Dissolution: Add the solvent to the solid in a controlled manner. If necessary, cap the
container and sonicate or stir to aid dissolution.

» Post-Handling: After handling, decontaminate all surfaces and equipment. Carefully remove
and dispose of gloves as described in the disposal section. Wash hands thoroughly with
soap and water.[1]

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Emergency Situation

Procedure

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. If skin irritation

persists, seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection. For small spills,
carefully sweep up the solid material, avoiding
dust generation, and place it in a sealed
container for disposal. For large spills, contact
your institution's environmental health and

safety department.

The following DOT script outlines the decision-making process in case of an emergency.
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Emergency Event
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Caption: Emergency response decision tree.

Disposal Plan: Responsible Stewardship

Proper disposal of 1-(2,4-Dihydroxy-3-methylphenyl)ethanone and any contaminated
materials is a critical component of laboratory safety and environmental responsibility.

Unused Chemical: Dispose of the unused compound as hazardous chemical waste in
accordance with your institution's and local regulations. Do not dispose of it down the drain.

Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, weigh boats, and paper towels, should be placed in a sealed, labeled
hazardous waste container.

Empty Containers: "Empty" containers may still retain chemical residue and should be
treated as hazardous waste.
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By adhering to these comprehensive safety and handling protocols, you can confidently and
responsibly work with 1-(2,4-Dihydroxy-3-methylphenyl)ethanone, ensuring both your
personal safety and the integrity of your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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